6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(4-isopropylphenoxy)acetate

• IUPAC Name: [6-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-(4-propan-2-ylphenoxy)acetate
• InChI: InChI=1S/C21H21NO5S2/c1-13(2)15-4-6-16(7-5-15)26-10-20(24)27-19-9-25-17(8-18(19)23)12-29-21-22-14(3)11-28-21/h4-9,11,13H,10,12H2,1-3H3
• InChI Key: BIVYOQSNOYDWGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)COC3=CC=C(C=C3)C(C)C
• Molecular Formula: C21H21NO5S2
• Molecular Weight: 431.5 g/mol
• CAS No.: 896305-97-8

Description

6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(4-isopropylphenoxy)acetate is a useful research compound. Its molecular formula is C21H21NO5S2 and its molecular weight is 431.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

A novel approach involves the synthesis of complex molecules from simpler precursors, utilizing 6-aryl-3-methoxycarbonyl-4-methylthio-2H-pyran-2-ones. This method provides a pathway to synthesize symmetrical, unsymmetrical, and heteroaryl terphenyls in a single step, showcasing the versatility of pyran-based compounds in chemical synthesis (Ram & Goel, 1996).

Molecular Docking and In Vitro Screening

In the realm of pharmaceutical chemistry, newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives, starting from related pyridine compounds, have been evaluated for their binding energies against GlcN-6-P synthase, a target protein. These compounds exhibit moderate to good binding energies, indicating their potential in drug design and development (Flefel et al., 2018).

Construction of Pyrazolopyridines

Utilizing N,S-ketene acetal as a building block, new pyrazolo[4,3-c]pyridin-3-ones and pyrazolo[4,3-c]pyridine-3,6-diones have been synthesized. This highlights the use of ketene acetals in constructing heterocyclic compounds, which could have applications in developing novel therapeutic agents (Prezent et al., 2016).

Antimicrobial and Antioxidant Activity

The exploration of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents shows the therapeutic potential of such compounds. Through synthetic chemistry, these derivatives have been tested for their cytotoxic activities against HCT-116 and MCF-7 cell lines, as well as for 5-lipoxygenase inhibition, indicating their significance in medical research for developing new treatments (Rahmouni et al., 2016).